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Compound of Interest

Compound Name: JNJ0966

Cat. No.: B1672983

For immediate release: Ensuring the safe and environmentally responsible disposal of research
compounds is a critical component of laboratory best practices. This document provides
essential guidance on the proper disposal procedures for INJ0966, a selective inhibitor of
matrix metalloproteinase-9 (MMP-9) zymogen activation. This information is intended for
researchers, scientists, and drug development professionals actively using this compound in
their work.

JNJ0966, with the chemical name N-{2-[(2-methoxyphenyl)amino]-4'-methyl-4,5'-bi-1,3-thiazol-
2'-yltacetamide and CAS Number 315705-75-0, requires careful handling and disposal in
accordance with institutional, local, and national regulations.[1][2] The following procedures are
based on general best practices for chemical waste management and should be adapted to
comply with your institution's specific safety protocols.

Personal Protective Equipment (PPE)

Before handling JNJ0966 for disposal, it is imperative to wear appropriate Personal Protective
Equipment (PPE). This includes, but is not limited to:

PPE Category Specific Items

Hand Protection Chemical-resistant gloves (e.qg., nitrile)

Eye Protection Safety glasses with side shields or goggles
Body Protection Laboratory coat
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Disposal Procedures for JNJ0966

All waste containing JNJ0966, including unused product, contaminated solutions, and labware,
should be treated as chemical waste. Do not dispose of INJ0966 down the drain or in regular
trash.

Step 1: Waste Segregation and Collection

¢ Solid Waste: Collect unused JNJ0966 powder, contaminated personal protective equipment
(gloves, etc.), and any other solid materials that have come into contact with the compound
in a dedicated, clearly labeled hazardous waste container.

e Liquid Waste: Collect solutions containing JNJ0966 in a separate, leak-proof, and clearly
labeled hazardous waste container. Ensure the container is compatible with the solvents
used (e.g., DMSO).[3]

o Contaminated Labware: Disposable labware (e.g., pipette tips, tubes) should be placed in
the solid chemical waste container. Non-disposable glassware must be decontaminated
before reuse.

Step 2: Decontamination of Non-Disposable Labware

» Rinse contaminated glassware multiple times with a suitable solvent (e.g., ethanol or
acetone), collecting the rinsate as hazardous liquid waste.

 After the initial solvent rinse, wash the glassware with soap and water.
Step 3: Waste Storage

o Store all INJ0966 waste containers in a designated, well-ventilated, and secure area, away
from incompatible materials.

o Ensure all waste containers are properly sealed to prevent leaks or spills.
Step 4: Final Disposal

» Arrange for the disposal of all INJ0966 waste through your institution's Environmental
Health and Safety (EHS) office or a licensed chemical waste disposal contractor.
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e Provide the waste manifest or disposal service with the Safety Data Sheet (SDS) for
JNJ0966.

Experimental Workflow for Disposal

The following diagram illustrates the logical flow for the proper disposal of INJ0966.
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JNJ0966 Disposal Workflow
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Caption: Logical workflow for the safe disposal of INJ0966 waste.
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Disclaimer: This information is intended as a general guide. Always consult your institution's
specific waste disposal protocols and the manufacturer's Safety Data Sheet (SDS) for complete
and detailed instructions.[3][4] It is the responsibility of the user to ensure compliance with all
applicable regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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